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Compound of Interest

Compound Name: Zarilamid

Cat. No.: B1682402

For researchers, scientists, and drug development professionals, the safe handling and
disposal of chemical compounds are paramount. This document provides essential, immediate
safety and logistical information for the handling of Zarilamid, a phenylamide fungicide. The

following procedural guidance is intended to be a primary resource for laboratory safety and
chemical management.

Chemical and Physical Properties

A summary of the key physical and chemical properties of Zarilamid is provided in the table
below. This information is critical for understanding its behavior and potential hazards.
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BENGH:

Property Value

Chemical Formula C11H11CIN202

Molecular Mass 238.67 g/mol

CAS Number 84527-51-5

IUPAC Name (RS)-4-chloro-N-
(cyano(ethoxy)methyl)benzamide

Appearance Data not publicly available

Melting Point Data not publicly available

Boiling Point Data not publicly available

Solubility Data not publicly available

Personal Protective Equipment (PPE)

Due to the absence of a specific Safety Data Sheet (SDS) for Zarilamid, the following PPE
recommendations are based on the general guidelines for handling phenylamide fungicides
and other laboratory chemicals with potential hazards. A thorough risk assessment should be
conducted for any specific experimental procedure.

.. . Recommended for High-
PPE Category Minimum Requirement

Risk Operations

Hand Protection

Chemical-resistant gloves

(e.g., nitrile, neoprene)

Double-gloving with chemical-

resistant gloves

Eye Protection

Safety glasses with side

shields

Chemical safety goggles or a

face shield

Body Protection

Laboratory coat

Chemical-resistant apron or

coveralls

Respiratory Protection

Not generally required for
small quantities in a well-
ventilated area

Use a NIOSH-approved
respirator with an appropriate
cartridge if aerosols or dusts

are generated
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Handling and Storage

Proper handling and storage procedures are crucial to minimize exposure and maintain the
integrity of Zarilamid.

Handling:

Work in a well-ventilated area, preferably in a chemical fume hood.

Avoid inhalation of dust or aerosols.

Prevent contact with skin and eyes.

Wash hands thoroughly after handling.

Do not eat, drink, or smoke in the laboratory.
Storage:

o Store in a tightly closed, original container.

o Keep in a cool, dry, and well-ventilated place.

» Store away from incompatible materials, such as strong oxidizing agents.

Emergency Procedures and First Aid

In the event of an emergency, immediate and appropriate action is critical.
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Exposure Route First Aid Measures

) Move the person to fresh air. If breathing is
Inhalation . ) ) )
difficult, give oxygen. Seek medical attention.

Immediately remove contaminated clothing.
i Wash the affected area with soap and plenty of
Skin Contact ) )
water for at least 15 minutes. Seek medical

attention if irritation persists.

Immediately flush eyes with plenty of water for
at least 15 minutes, lifting lower and upper

Eye Contact eyelids occasionally. Remove contact lenses if
present and easy to do. Continue rinsing. Seek

immediate medical attention.

Do NOT induce vomiting. Rinse mouth with
) water. Never give anything by mouth to an
Ingestion . . . .
unconscious person. Seek immediate medical

attention.

Operational Plans: Experimental Workflow

While specific experimental protocols for Zarilamid are not widely available, a general workflow
for handling a powdered chemical compound in a research setting is outlined below. This
workflow is designed to ensure safety and procedural consistency.
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A general experimental workflow for handling Zarilamid.
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Mechanism of Action: Inhibition of rRNA
Biosynthesis

Zarilamid belongs to the phenylamide class of fungicides. The primary mode of action for this
class is the inhibition of ribosomal RNA (rRNA) biosynthesis in oomycete pathogens. This
disruption of protein synthesis is crucial for the fungicide's effectiveness.

Zarilamid
(Phenylamide Fungicide)

(Enters Fungal CeID

Targets RNA Polymerase |
(in Nucleolus)

Inhibition of
rRNA Synthesis

Disruption of
Ribosome Formation

Inhibition of
Protein Synthesis

Ultimately leads to

Fungal Cell Death
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The signaling pathway of Zarilamid's mode of action.

Disposal Plan

Proper disposal of Zarilamid and any contaminated materials is essential to prevent
environmental contamination and ensure regulatory compliance.

Waste Collection:

e Collect all waste containing Zarilamid, including unused product, contaminated lab supplies
(e.g., pipette tips, gloves), and rinsate from cleaning glassware, in a designated and clearly
labeled hazardous waste container.

e Do not mix with other incompatible waste streams.
Container Disposal:

o Empty containers should be triple-rinsed with a suitable solvent. The rinsate must be
collected as hazardous waste.

» After rinsing, the container can be disposed of according to institutional and local regulations.
In many cases, it can be discarded as regular laboratory waste.

Disposal Method:

 All chemical waste must be disposed of through an approved hazardous waste disposal
facility.

o Follow all institutional, local, state, and federal regulations for hazardous waste disposal. Do
not dispose of Zarilamid down the drain or in the regular trash.

Spill Cleanup:

 In case of a small spill, carefully scoop up the solid material and place it in the hazardous
waste container.
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e Clean the spill area with a suitable solvent and collect the cleaning materials as hazardous
waste.

» For large spills, evacuate the area and follow your institution's emergency spill response
procedures.

 To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
Zarilamid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1682402#personal-protective-equipment-for-
handling-zarilamid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/product/b1682402#personal-protective-equipment-for-handling-zarilamid
https://www.benchchem.com/product/b1682402#personal-protective-equipment-for-handling-zarilamid
https://www.benchchem.com/product/b1682402#personal-protective-equipment-for-handling-zarilamid
https://www.benchchem.com/product/b1682402#personal-protective-equipment-for-handling-zarilamid
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1682402?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1682402?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

